5-(3-fluoro-4-methoxyphenyl)-N-[2-(1H-pyrazol-1-yl)ethyl]-1,2,4-triazin-3-amine

• IUPAC Name: 5-(3-fluoro-4-methoxyphenyl)-N-(2-pyrazol-1-ylethyl)-1,2,4-triazin-3-amine
• InChI: InChI=1S/C15H15FN6O/c1-23-14-4-3-11(9-12(14)16)13-10-18-21-15(20-13)17-6-8-22-7-2-5-19-22/h2-5,7,9-10H,6,8H2,1H3,(H,17,20,21)
• InChI Key: NRBSJGCNVXQHIP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CN=NC(=N2)NCCN3C=CC=N3)F
• Molecular Formula: C15H15FN6O
• Molecular Weight: 314.32 g/mol

Description

5-(3-fluoro-4-methoxyphenyl)-N-[2-(1H-pyrazol-1-yl)ethyl]-1,2,4-triazin-3-amine is a chemical compound that has been studied for its potential applications in scientific research. This compound is a triazine derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 5-(3-fluoro-4-methoxyphenyl)-N-[2-(1H-pyrazol-1-yl)ethyl]-1,2,4-triazin-3-amine is not fully understood. However, it has been suggested that this compound may exert its anticancer activity by inhibiting the activity of specific enzymes involved in cancer cell growth and proliferation. It may also induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 5-(3-fluoro-4-methoxyphenyl)-N-[2-(1H-pyrazol-1-yl)ethyl]-1,2,4-triazin-3-amine can inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been shown to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(3-fluoro-4-methoxyphenyl)-N-[2-(1H-pyrazol-1-yl)ethyl]-1,2,4-triazin-3-amine in lab experiments is its potential as a therapeutic agent for various diseases. It is also relatively easy to synthesize this compound using the reported methods. However, one of the limitations is that the mechanism of action of this compound is not fully understood, which may hinder its further development as a therapeutic agent.

Future Directions

There are several future directions for the study of 5-(3-fluoro-4-methoxyphenyl)-N-[2-(1H-pyrazol-1-yl)ethyl]-1,2,4-triazin-3-amine. One direction is to further investigate the mechanism of action of this compound, which may lead to the development of more effective therapeutic agents. Another direction is to study the potential use of this compound in combination with other drugs for the treatment of various diseases. Additionally, the use of this compound as a tool in chemical biology research may also be explored.

Synthesis Methods

The synthesis of 5-(3-fluoro-4-methoxyphenyl)-N-[2-(1H-pyrazol-1-yl)ethyl]-1,2,4-triazin-3-amine has been reported in various research articles. One of the methods involves the reaction of 3-fluoro-4-methoxyaniline with ethyl 2-bromoacetate in the presence of potassium carbonate. The resulting intermediate is then reacted with 1H-pyrazole-1-carboxamide to yield the final product.

Scientific Research Applications

5-(3-fluoro-4-methoxyphenyl)-N-[2-(1H-pyrazol-1-yl)ethyl]-1,2,4-triazin-3-amine has been studied for its potential applications in scientific research. This compound has been shown to have anticancer activity against various cancer cell lines. It has also been studied for its potential use as a therapeutic agent for Alzheimer's disease and Parkinson's disease.